

Cinoxacin vs nalidixic acid efficacy comparative study

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Cinoxacin

CAS No.: 28657-80-9

Cat. No.: S523816

[Get Quote](#)

Clinical Comparison at a Glance

Study Detail	[1] [2]	[3] [4]	[5]	[6]
Patient Condition	Cystitis	Urinary Tract Infections	Chronic Urinary Tract Infections	Urinary Tract Infections
Cinoxacin Efficacy	93% (26/28 patients)	Pathogens eradicated; 4 reinfections at follow-up	24 successes / 29 patients	83% cure rate
Nalidixic Acid Efficacy	93% (25/27 patients)	Pathogens eradicated; 1 reinfection at follow-up	22 successes / 31 patients	70% cure rate
Cinoxacin Adverse Effects	7 reactions in 4 patients	Reported by fewer patients	11 patients reported effects	Information missing
Nalidixic Acid Adverse Effects	18 reactions in 9 patients	Reported by twice as many patients	13 patients reported effects	Information missing


Experimental Methodologies

The data in the table above comes from several single-blind or comparative clinical studies. Here is a detailed look at their methodologies.

- **Study 1 & 2: Treatment of Acute Cystitis (1982)** [1] [2]
 - **Objective:** To compare the efficacy and safety of **cinoxacin** and nalidixic acid in patients with cystitis.
 - **Protocol:** A single-blind study was conducted with 95 patients. They were assigned to receive either **cinoxacin 250 mg four times a day** or **nalidixic acid 1 gram four times a day** for a period of 7 to 14 days.
 - **Evaluation Criteria:** The primary outcomes were symptomatic response (resolution of UTI symptoms) and bacteriologic response (eradication of the causative pathogen in urine cultures).
- **Study 3: Treatment of Chronic UTIs (1982)** [5]
 - **Objective:** To compare the two drugs in patients with chronic urinary tract infections.
 - **Protocol:** This comparative study involved 60 patients. The treatment groups received **cinoxacin** or **nalidixic acid** for ten days.
 - **Evaluation Criteria:** Therapy was classified as a success or failure based on clinical and bacteriological outcomes. Adverse effects were also monitored.
- **Study 4: Broader UTI Comparison (1984)** [6]
 - **Objective:** To determine the effectiveness and tolerability of several drugs, including **cinoxacin** and nalidixic acid, for UTIs.
 - **Protocol:** 125 patients were treated for 10-14 days with the appropriate doses of each drug.
 - **Evaluation Criteria:** Clinical and bacteriological checks were performed before and after treatment to determine the cure rate.

Mechanism of Action and Pharmacology

The following diagram illustrates the core mechanism shared by both drugs and their pharmacokinetic differences.



[Click to download full resolution via product page](#)

Key Conclusions for Professionals

Based on the aggregated data, here are the critical points for a comparative guide:

- **Equivalent Efficacy:** Across multiple studies, **cinoxacin and nalidixic acid demonstrated comparable efficacy** in treating uncomplicated UTIs caused by common Gram-negative pathogens like *E. coli*, *Proteus*, and *Klebsiella* species [1] [7] [6]. The bacteriologic and symptomatic response rates were largely similar.
- **Superior Safety and Tolerability of Cinoxacin:** A consistent finding across the literature is that **cinoxacin is associated with a lower incidence and fewer severe adverse drug reactions** [1] [3] [2]. The most common adverse effects for both drugs involve the gastrointestinal system (nausea, vomiting) and central nervous system (dizziness, headache), but they occur less frequently with **cinoxacin**.
- **Dosing and Resistance Considerations:** **Cinoxacin** offered a practical advantage with a **lower total daily dose** and the option for twice-daily administration, which could improve patient

compliance [7] [6]. Some reviews also suggested that **cinnoxacin** might have a lower propensity to induce bacterial resistance, though this was noted as an area requiring further confirmation [7].

Important Context and Limitations

When interpreting these results, please consider the following:

- **Historical Status:** It is important to note that both **cinnoxacin** and nalidixic acid are **first-generation quinolones** and their use has been largely superseded by newer agents. **Cinnoxacin** has been **discontinued** in many markets, including the US and UK, and is no longer available [8].
- **Generational Context:** These drugs represent the first generation of quinolone antibiotics. Later generations (fluoroquinolones) were developed with broader spectra of activity and improved pharmacokinetic profiles. Therefore, the comparative data presented here is most relevant for historical or specific research contexts rather than guiding current clinical practice.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Comparison of cinnoxacin and nalidixic acid in patients with ... [sciencedirect.com]
2. Comparison of cinnoxacin and nalidixic acid in patients with ... [pubmed.ncbi.nlm.nih.gov]
3. A clinical comparison of cinnoxacin and nalidixic acid in the ... [pubmed.ncbi.nlm.nih.gov]
4. A Clinical Comparison of Cinnoxacin and Nalidixic Acid in ... [sciencedirect.com]
5. [A comparison of cinnoxacin and nalidixic acid in the ... [pubmed.ncbi.nlm.nih.gov]
6. Experiences on the efficacy and safety of nalidixic acid ... [link.springer.com]
7. Cinnoxacin. A review of its pharmacological properties and ... [pubmed.ncbi.nlm.nih.gov]
8. Cinnoxacin [en.wikipedia.org]

To cite this document: Smolecule. [Cinoxacin vs nalidixic acid efficacy comparative study]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b523816#cinoxacin-vs-nalidixic-acid-efficacy-comparative-study>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com